Cas no 2172080-95-2 (2-cyclobutyl-2-methoxyethane-1-sulfonamide)

• Product Name: 2-cyclobutyl-2-methoxyethane-1-sulfonamide
• CAS No: 2172080-95-2
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 6149729
• PubChem ID: 165598155
• Update Time: 2025-05-20

2-cyclobutyl-2-methoxyethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-methoxyethane-1-sulfonamide
• 2172080-95-2
• EN300-1629080

• Inchi： 1S/C7H15NO3S/c1-11-7(5-12(8,9)10)6-3-2-4-6/h6-7H,2-5H2,1H3,(H2,8,9,10)
• InChI Key： KZPWJENVXNBZST-UHFFFAOYSA-N
• SMILES： S(CC(C1CCC1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-cyclobutyl-2-methoxyethane-1-sulfonamide

Recent Advances in the Study of 2-Cyclobutyl-2-methoxyethane-1-sulfonamide (CAS: 2172080-95-2)

The compound 2-cyclobutyl-2-methoxyethane-1-sulfonamide (CAS: 2172080-95-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural characterization of 2-cyclobutyl-2-methoxyethane-1-sulfonamide. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's purity and structural integrity. The cyclobutyl moiety, in particular, has been identified as a critical structural feature that contributes to the compound's unique physicochemical properties, such as its solubility and stability under physiological conditions.

In vitro and in vivo pharmacological evaluations have revealed promising biological activities associated with 2-cyclobutyl-2-methoxyethane-1-sulfonamide. Notably, the compound has demonstrated potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, recent findings suggest that it acts as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in the pathogenesis of chronic inflammatory diseases. These findings position the compound as a potential candidate for the development of novel anti-inflammatory agents.

Further investigations into the compound's mechanism of action have employed molecular docking and dynamics simulations to explore its interactions with target proteins. These computational studies have provided insights into the binding affinity and specificity of 2-cyclobutyl-2-methoxyethane-1-sulfonamide, highlighting its potential for further optimization. Researchers have also explored its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its development as a therapeutic agent.

Despite these promising findings, challenges remain in the development of 2-cyclobutyl-2-methoxyethane-1-sulfonamide as a drug candidate. Issues such as bioavailability and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and biological activities make it a compelling subject for ongoing research in the field of medicinal chemistry.

In conclusion, 2-cyclobutyl-2-methoxyethane-1-sulfonamide (CAS: 2172080-95-2) represents a promising lead compound with significant potential for therapeutic applications. Continued research efforts aimed at optimizing its pharmacological properties and addressing existing challenges will be crucial for its advancement in drug development pipelines. This compound exemplifies the intersection of chemical synthesis and biological evaluation in the pursuit of novel therapeutic agents.